1-[(2-bromophenoxy)acetyl]-4-methylpiperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[(2-bromophenoxy)acetyl]-4-methylpiperidine, also known as BPIP, is a chemical compound that has been studied for its potential applications in scientific research.
Mechanism of Action
1-[(2-bromophenoxy)acetyl]-4-methylpiperidine acts as a selective antagonist of the sigma-1 receptor, which is a transmembrane protein located in the endoplasmic reticulum. The sigma-1 receptor is involved in various cellular processes, including calcium signaling, ion channel regulation, and neuroprotection. 1-[(2-bromophenoxy)acetyl]-4-methylpiperidine binds to the sigma-1 receptor and prevents its activation, which leads to a decrease in calcium signaling and ion channel regulation.
Biochemical and Physiological Effects:
1-[(2-bromophenoxy)acetyl]-4-methylpiperidine has been shown to have anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1-[(2-bromophenoxy)acetyl]-4-methylpiperidine in lab experiments is its selectivity for the sigma-1 receptor, which allows for more precise targeting of cellular processes. However, one limitation is that 1-[(2-bromophenoxy)acetyl]-4-methylpiperidine has a relatively short half-life, which may limit its effectiveness in certain experiments.
Future Directions
There are several future directions for research on 1-[(2-bromophenoxy)acetyl]-4-methylpiperidine. One direction is to further investigate its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as a tool for studying the sigma-1 receptor and its role in cellular processes. Additionally, further research is needed to optimize the synthesis method of 1-[(2-bromophenoxy)acetyl]-4-methylpiperidine and improve its stability and effectiveness in lab experiments.
Synthesis Methods
1-[(2-bromophenoxy)acetyl]-4-methylpiperidine can be synthesized using a two-step process. The first step involves the reaction of 2-bromophenol with acetyl chloride to form 2-bromophenyl acetate. The second step involves the reaction of 2-bromophenyl acetate with 4-methylpiperidine in the presence of a base, such as potassium carbonate, to form 1-[(2-bromophenoxy)acetyl]-4-methylpiperidine.
Scientific Research Applications
1-[(2-bromophenoxy)acetyl]-4-methylpiperidine has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to act as a selective antagonist of the sigma-1 receptor, which is involved in various cellular processes, including calcium signaling, ion channel regulation, and neuroprotection. 1-[(2-bromophenoxy)acetyl]-4-methylpiperidine has also been shown to have anti-inflammatory and analgesic effects.
properties
IUPAC Name |
2-(2-bromophenoxy)-1-(4-methylpiperidin-1-yl)ethanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18BrNO2/c1-11-6-8-16(9-7-11)14(17)10-18-13-5-3-2-4-12(13)15/h2-5,11H,6-10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMPPKRBXDQJXSD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)COC2=CC=CC=C2Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18BrNO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.